![molecular formula C5H8BrClN4 B6214941 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride CAS No. 2731014-98-3](/img/no-structure.png)
2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride
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Overview
Description
2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride is a useful research compound. Its molecular formula is C5H8BrClN4 and its molecular weight is 239.5. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(azetidin-3-yl)-4-bromo-2H-1,2,3-triazole hydrochloride involves the reaction of 3-azidopropan-1-amine with 4-bromo-1H-1,2,3-triazole in the presence of a reducing agent to form the desired product. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "3-azidopropan-1-amine", "4-bromo-1H-1,2,3-triazole", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-azidopropan-1-amine is added to a reaction flask.", "Step 2: 4-bromo-1H-1,2,3-triazole is added to the reaction flask.", "Step 3: A reducing agent, such as sodium borohydride, is added to the reaction mixture to reduce the azide group to an amine.", "Step 4: The reaction mixture is stirred at room temperature for several hours.", "Step 5: The reaction mixture is then quenched with water and extracted with an organic solvent.", "Step 6: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the crude product.", "Step 7: The crude product is dissolved in hydrochloric acid and the hydrochloride salt is formed by evaporation of the solvent." ] } | |
CAS No. |
2731014-98-3 |
Molecular Formula |
C5H8BrClN4 |
Molecular Weight |
239.5 |
Purity |
95 |
Origin of Product |
United States |
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